Cas no 76644-51-4 (Adenosine5'-(trihydrogen diphosphate), monoanhydride with(2-hydroxyethyl)methylphosphoramidic acid (9CI))

Adenosine5'-(trihydrogen diphosphate), monoanhydride with(2-hydroxyethyl)methylphosphoramidic acid (9CI) structure
76644-51-4 structure
Product Name:Adenosine5'-(trihydrogen diphosphate), monoanhydride with(2-hydroxyethyl)methylphosphoramidic acid (9CI)
CAS No:76644-51-4
MF:C13H23N6O13P3
MW:564.275405168533
CID:568277
PubChem ID:195952
Update Time:2025-04-19

Adenosine5'-(trihydrogen diphosphate), monoanhydride with(2-hydroxyethyl)methylphosphoramidic acid (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine5'-(trihydrogen diphosphate), monoanhydride with(2-hydroxyethyl)methylphosphoramidic acid (9CI)
    • ATP gamma-(N-(2-hydroxyethyl)-N-methyl)amide
    • 76644-51-4
    • Adenosine triphosphate gamma-(N-(2-hydroxyethyl)-N-methyl)amide
    • N-2-Hydroxyethyl-N-methyl-gamma-amide ATP
    • DTXSID80997964
    • Adenosine 5'-(trihydrogen diphosphate), monoanhydride with (2-hydroxyethyl)methylphosphoramidic acid
    • [[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-N-(2-hydroxyethyl)-N-methylphosphonamidic acid
    • N-2-Hematp
    • 9-[5-O-(Hydroxy{[hydroxy({hydroxy[(2-hydroxyethyl)(methyl)amino]phosphoryl}oxy)phosphoryl]oxy}phosphoryl)pentofuranosyl]-9H-purin-6-amine
    • Inchi: 1S/C13H23N6O13P3/c1-18(2-3-20)33(23,24)31-35(27,28)32-34(25,26)29-4-7-9(21)10(22)13(30-7)19-6-17-8-11(14)15-5-16-12(8)19/h5-7,9-10,13,20-22H,2-4H2,1H3,(H,23,24)(H,25,26)(H,27,28)(H2,14,15,16)/t7-,9-,10-,13-/m1/s1
    • InChI Key: ZPOMPYXEAWJHTM-QYVSTXNMSA-N
    • SMILES: P(=O)(O)(OP(=O)(O)OP(N(C)CCO)(=O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

  • Exact Mass: 564.05359580g/mol
  • Monoisotopic Mass: 564.05359580g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 11
  • Complexity: 888
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.7
  • Topological Polar Surface Area: 282Ų

Adenosine5'-(trihydrogen diphosphate), monoanhydride with(2-hydroxyethyl)methylphosphoramidic acid (9CI) Related Literature

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